Cas no 596825-81-9 (1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-3-[(2-methoxyphenoxy)methyl]-)

1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-3-[(2-methoxyphenoxy)methyl]- structure
596825-81-9 structure
Product Name:1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-3-[(2-methoxyphenoxy)methyl]-
CAS No:596825-81-9
MF:C13H11ClN4O2
MW:290.70504117012
CID:337580
PubChem ID:45030920
Update Time:2025-04-19

1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-3-[(2-methoxyphenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-3-[(2-methoxyphenoxy)methyl]-
    • 6-chloro-3-[(2-methoxyphenoxy)methyl]-[1,2,4]triazolo[4,3-b]pyridazine
    • AKOS004915287
    • 6-Chloro-3-(2-methoxy-phenoxymethyl)-[1,2, 4]triazolo[4,3-b]pyridazine
    • DTXSID30661648
    • 6-chloro-3-[(2-methoxyphenoxy)methyl][1,2,4]triazolo[4,3-b]pyridazine
    • 596825-81-9
    • 2-[(6-chloro[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methoxy]phenyl methyl ether
    • BB 0242302
    • Inchi: 1S/C13H11ClN4O2/c1-19-9-4-2-3-5-10(9)20-8-13-16-15-12-7-6-11(14)17-18(12)13/h2-7H,8H2,1H3
    • InChI Key: MHKBCNLNTSWQJI-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=NN=C(COC3C=CC=CC=3OC)N2N=1

Computed Properties

  • Exact Mass: 290.05723
  • Monoisotopic Mass: 290.0570533g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 61.5Ų

Experimental Properties

  • PSA: 61.54

1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-3-[(2-methoxyphenoxy)methyl]- Related Literature

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